Cas no 59849-52-4 ((2-fluorophenyl)sulfonylacetonitrile)
59849-52-4 structure
Product Name:(2-fluorophenyl)sulfonylacetonitrile
CAS No:59849-52-4
MF:C8H6FNO2S
MW:199.202144145966
CID:337125
PubChem ID:594343
Update Time:2025-04-19
(2-fluorophenyl)sulfonylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [(2-fluorophenyl)sulfonyl]-
- 2-(2-fluorophenyl)sulfonylacetonitrile
- HMS1440H18
- AKOS005744589
- 2-(2-fluorobenzenesulfonyl)acetonitrile
- 2-fluorophenyl cyanomethyl sulphone
- [(2-Fluorophenyl)sulfonyl]acetonitrile #
- 2-((2-Fluorophenyl)sulfonyl)acetonitrile
- [(2-Fluorophenyl)sulfonyl]acetonitrile
- Maybridge3_003340
- JTMDWESWXCJUHR-UHFFFAOYSA-N
- BS-4101
- SCHEMBL6543513
- 2-[(2-Fluorophenyl)sulfonyl]acetonitrile
- MFCD01566441
- 59849-52-4
- DTXSID90344081
- IDI1_014727
- (2-fluorophenyl)sulfonylacetonitrile
-
- Inchi： 1S/C8H6FNO2S/c9-7-3-1-2-4-8(7)13(11,12)6-5-10/h1-4H,6H2
- InChI Key： JTMDWESWXCJUHR-UHFFFAOYSA-N
- SMILES： S(CC#N)(C1C=CC=CC=1F)(=O)=O
Computed Properties
- Exact Mass: 199.01038
- Monoisotopic Mass: 199.01032777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.3Ų
Experimental Properties
- PSA: 57.93
(2-fluorophenyl)sulfonylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F590123-10mg |
[(2-fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F590123-50mg |
[(2-fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F590123-100mg |
[(2-fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 100mg |
$ 210.00 | 2022-06-05 | ||
| A2B Chem LLC | AI53370-1mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 1mg |
$146.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-5mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 5mg |
$170.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-10mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 10mg |
$182.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-20mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 20mg |
$205.00 | 2023-12-30 | ||
| A2B Chem LLC | AI53370-50mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 50mg |
$252.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-100mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 100mg |
$311.00 | 2024-04-19 | |
| A2B Chem LLC | AI53370-500mg |
[(2-Fluorophenyl)sulfonyl]acetonitrile |
59849-52-4 | 90% | 500mg |
$430.00 | 2024-04-19 |
(2-fluorophenyl)sulfonylacetonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
59849-52-4 ((2-fluorophenyl)sulfonylacetonitrile) Related Products
- 32083-66-2((4-fluorophenyl)sulfonylacetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
